Cas no 2157662-96-7 (3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine)

• Product Name: 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine
• CAS No: 2157662-96-7
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5637908
• PubChem ID: 165907525
• Update Time: 2025-06-27

3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-[(3,3-dimethylpiperazin-1-yl)methyl]pyridazine
• EN300-28277014
• 2157662-96-7
• 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine

• Inchi： 1S/C11H17ClN4/c1-11(2)8-16(6-5-13-11)7-9-3-4-10(12)15-14-9/h3-4,13H,5-8H2,1-2H3
• InChI Key： COPSCWBQKYCLPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCNC(C)(C)C2)N=N1

Computed Properties

• Exact Mass: 240.1141743g/mol
• Monoisotopic Mass: 240.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41Ų

Additional information on 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine

Introduction to 3-Chloro-6-(3,3-Dimethylpiperazin-1-yl)methylpyridazine (CAS No. 2157662-96-7)

3-Chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine (CAS No. 2157662-96-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine consists of a pyridazine ring substituted with a chloro group at the 3-position and a 3,3-dimethylpiperazin-1-ylmethyl group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The chloro substituent enhances the lipophilicity of the compound, facilitating its ability to cross biological membranes and reach target sites within cells. Meanwhile, the 3,3-dimethylpiperazin-1-ylmethyl group contributes to the compound's ability to interact with specific receptors and enzymes, making it a potent modulator of various biological processes.

Recent studies have highlighted the potential of 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2C receptor. This interaction is crucial for regulating mood and cognitive functions, making 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine a potential candidate for treating disorders such as depression and anxiety.

In addition to its neuropharmacological properties, 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine has also shown promise in cancer research. Studies conducted by leading oncology research centers have demonstrated that this compound possesses anti-proliferative effects on various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell cycle progression and apoptosis. These findings suggest that 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with no significant accumulation observed over repeated dosing regimens. These characteristics make 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine an attractive candidate for further development as a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These trials are designed to assess the compound's ability to improve symptoms in patients with neurological disorders and its effectiveness in inhibiting tumor growth in cancer patients.

In conclusion, 3-chloro-6-(3,3-dimethylpiperazin-1-yl)methylpyridazine (CAS No. 2157662-96-7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for treating a range of diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use as a novel drug candidate.